Cas no 921989-04-0 (ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate)

• Product name: ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate
• CAS No: 921989-04-0
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 6413048
• PubChem ID: 18571450

ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate
• ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)pyridazine-3-carboxylate
• F2272-0158
• AKOS024635142
• 921989-04-0
• ethyl 6-oxo-4-(4-phenylpiperazin-1-yl)-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-1-(2-methylphenyl)-6-oxo-4-(4-phenyl-1-piperazinyl)-, ethyl ester

• Inchi： 1S/C24H26N4O3/c1-3-31-24(30)23-21(17-22(29)28(25-23)20-12-8-7-9-18(20)2)27-15-13-26(14-16-27)19-10-5-4-6-11-19/h4-12,17H,3,13-16H2,1-2H3
• InChI Key： AHFURFDJYHOAAJ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1N1CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 418.20049070g/mol
• Monoisotopic Mass: 418.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate

Comprehensive Overview of Ethyl 1-(2-Methylphenyl)-6-Oxo-4-(4-Phenylpiperazin-1-yl)-1,6-Dihydropyridazine-3-Carboxylate (CAS No. 921989-04-0)

Ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate (CAS No. 921989-04-0) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of a phenylpiperazine moiety and a methylphenyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds with potential therapeutic applications has surged, driven by the need for innovative treatments for various health conditions. Researchers have shown particular interest in pyridazine-based molecules due to their ability to interact with biological targets such as enzymes and receptors. The compound ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate is no exception, as its unique structural features suggest potential applications in modulating central nervous system (CNS) activity or other pharmacological pathways.

The synthesis of CAS No. 921989-04-0 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired dihydropyridazine core. Its ethyl carboxylate group enhances solubility, which is a critical factor for bioavailability in drug development. Additionally, the phenylpiperazine moiety is often associated with neurotransmitter receptor binding, making this compound a subject of interest for researchers studying neurological disorders or psychiatric conditions.

From an industrial perspective, ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate is often discussed in the context of high-value intermediates for pharmaceutical synthesis. Its potential as a building block for more complex molecules has led to increased inquiries from chemical suppliers and research institutions. The compound's CAS number (921989-04-0) serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

In the era of AI-driven drug discovery, compounds like CAS No. 921989-04-0 are frequently analyzed using computational chemistry tools to predict their binding affinities and pharmacokinetic properties. This aligns with the growing trend of integrating machine learning and molecular docking simulations into early-stage research. As a result, the compound has been featured in several cheminformatics databases, further highlighting its relevance in modern drug development pipelines.

Environmental and safety considerations are also paramount when working with such compounds. While ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Researchers often seek information on its storage conditions, stability, and compatibility with other chemicals, which underscores the importance of detailed technical documentation.

Looking ahead, the exploration of CAS No. 921989-04-0 and its analogs may unlock new possibilities in targeted therapy. With the pharmaceutical industry increasingly focusing on personalized medicine, the compound's structural versatility could pave the way for tailored treatments. Its potential applications in cancer research, inflammatory diseases, or metabolic disorders remain areas of active investigation, reflecting the broader shift toward precision healthcare.

In conclusion, ethyl 1-(2-methylphenyl)-6-oxo-4-(4-phenylpiperazin-1-yl)-1,6-dihydropyridazine-3-carboxylate (CAS No. 921989-04-0) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in life sciences. Its combination of a pyridazine scaffold and a phenylpiperazine substituent offers a rich platform for further scientific inquiry, making it a compound worth watching in the coming years.